1,2,3,7-Tetrachlorodibenzo-p-dioxin
Overview
Description
1,2,3,7-Tetrachlorodibenzo-p-dioxin is a polychlorinated dibenzo-p-dioxin, often inaccurately shortened to ‘dioxin’. It has the chemical formula C12H4Cl4O2. In its pure form, it is a colorless solid with no distinguishable odor at room temperature .
Synthesis Analysis
Dioxins, including this compound, are formed as unintentional by-products of incomplete combustion. They may be released into the environment during the combustion of fossil fuels and wood, and during the incineration of municipal and industrial wastes . More detailed information about the synthesis of this compound can be found in various scientific papers .Molecular Structure Analysis
The molecular structure of this compound can be found in various databases such as the NIST Chemistry WebBook .Chemical Reactions Analysis
Detailed information about the chemical reactions involving this compound can be found in various scientific papers .Physical and Chemical Properties Analysis
This compound is a colorless to white crystalline solid. It has a molar mass of 321.96 g·mol−1, a density of 1.8 g/cm3, and a melting point of 305°C. It has a solubility in water of 0.2 μg/L and a vapor pressure of 1.5 × 10−9 mmHg .Scientific Research Applications
Environmental Toxicity and Stability
1,2,3,7-Tetrachlorodibenzo-p-dioxin, commonly known as dioxin, is recognized for its extreme toxicity and environmental persistence. It is highly stable and known for its severe adverse health effects. Its release into the environment often occurs due to uncontrolled reactions during the manufacture of certain chlorophenoxy compounds. This compound has been a significant subject of environmental studies due to its persistence and potential to accumulate in the food chain, affecting various ecosystems (Giri, 1986).
Mutagenic and Genotoxic Effects
Research has focused on evaluating the mutagenic and genotoxic effects of this compound. These studies are crucial for understanding the compound's impact on human health, particularly concerning DNA damage and mutations, which are central to understanding cancer and other genetic diseases (Giri, 1986).
Measurement in Biological Samples
The ability to measure this compound in various biological samples, such as adipose tissue, provides a significant tool for environmental and health research. Studies have measured the levels of this compound in exposed and control populations, offering insights into its bioaccumulation and potential health impacts (Patterson et al., 1986).
Effects on Immune Function
Research on the effects of this compound on immune function has been a critical area of study. The compound has been shown to cause changes in both innate and acquired immunity, affecting cell-mediated and humoral immunity. Understanding these effects is crucial for assessing the overall impact on human health and for evaluating the risks of exposure to this compound (Holsapple et al., 1991).
Carcinogenicity and Health Risks
Studies have also focused on the carcinogenic potential of this compound. This research is essential for understanding the long-term health risks associated with exposure, particularly in occupational settings or areas of environmental contamination (Steenland et al., 1999).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
1,2,3,7-tetrachlorodibenzo-p-dioxin |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H4Cl4O2/c13-5-1-2-7-8(3-5)17-9-4-6(14)10(15)11(16)12(9)18-7/h1-4H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SKGXYFVQZVPEFP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)OC3=CC(=C(C(=C3O2)Cl)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H4Cl4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40217291 |
Source
|
| Record name | 1,2,3,7-Tetrachlorodibenzo-p-dioxin | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40217291 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
322.0 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
67028-18-6 |
Source
|
| Record name | 1,2,3,7-Tetrachlorodibenzo-p-dioxin | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0067028186 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,2,3,7-Tetrachlorodibenzo-p-dioxin | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40217291 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,2,3,7-TETRACHLORODIBENZO-P-DIOXIN | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/RP084976GU | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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